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Compound of Interest

Compound Name: TACC3 inhibitor 2

Cat. No.: B15565108

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage and administration of

BO-264, a potent and orally active TACC3 (Transforming Acidic Coiled-Coil 3) inhibitor, in

various mouse models of cancer. The protocols outlined below are based on preclinical studies

demonstrating its anti-tumor efficacy.

Introduction
BO-264 is a novel small molecule inhibitor that targets TACC3, a protein frequently

overexpressed in a wide range of cancers and correlated with poor prognosis.[1][2] TACC3 is

crucial for microtubule stability and centrosome integrity, processes that are often dysregulated

in cancer cells.[2][3] By inhibiting TACC3, BO-264 induces mitotic arrest, DNA damage, and

ultimately apoptosis in cancer cells, while showing negligible cytotoxicity to non-cancerous

cells.[2][3][4] Preclinical studies have demonstrated that oral administration of BO-264

significantly suppresses tumor growth and prolongs survival in both xenograft and syngeneic

mouse models of breast and colon cancer, with no major toxicity observed.[1][2][3]
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BO-264 exerts its anti-cancer effects by directly binding to TACC3.[2][3][5] This interaction

disrupts the normal function of TACC3 in mitotic spindle assembly. The downstream effects

include a spindle assembly checkpoint-dependent mitotic arrest, which leads to DNA damage

and programmed cell death (apoptosis).[3][6] BO-264 has also been shown to be effective in

cancer cells harboring the oncogenic FGFR3-TACC3 fusion protein.[1][2][3]
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Caption: Mechanism of action of BO-264 targeting TACC3.

Data Presentation: In Vivo Dosage and Efficacy
The following table summarizes the dosages and administration of BO-264 used in various

mouse models.
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Mouse

Model

Cancer

Cell Line /

Tumor

Type

Dosage
Administra

tion Route

Treatment

Duration

Key

Outcomes
Reference

Nude Mice

(immunoco

mpromised

)

JIMT-1

(HER2+

Breast

Cancer)

25 mg/kg,

daily
Oral 3-4 weeks

Significant

tumor

growth

suppressio

n

[3][7][8]

Nude Mice

(immunoco

mpromised

)

MDA-MB-

231

(TNBC)

75 mg/kg,

twice daily
Oral

Not

Specified

Significant

tumor

growth

reduction

[9]

Nude Mice

(immunoco

mpromised

)

TM01278

(TNBC

PDX)

75 mg/kg,

twice daily
Oral

Not

Specified

Significant

tumor

growth

reduction

[9]

Balb/c

Mice

(immunoco

mpetent)

EMT6

(Syngeneic

Murine

TNBC)

Not

Specified
Oral

Not

Specified

Significant

tumor

growth

inhibition,

57.1%

increased

lifespan

[3]

TNBC: Triple-Negative Breast Cancer; PDX: Patient-Derived Xenograft

Toxicity and Tolerability: Across the cited studies, BO-264 was well-tolerated. No significant

body weight loss or organ toxicity (based on H&E staining of major organs) was observed at

the effective doses.[3][7][8][9]

Experimental Protocols
The following are generalized protocols for the preparation and administration of BO-264 in

mouse efficacy studies. Researchers should adapt these protocols based on their specific
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experimental design and institutional guidelines (IACUC).
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Caption: General workflow for in vivo efficacy studies of BO-264.

Protocol 1: Preparation and Oral Administration of BO-264

Vehicle Preparation: Prepare the appropriate vehicle for oral administration. A common

vehicle for hydrophobic compounds is a solution of 0.5% carboxymethylcellulose (CMC) and

0.25% Tween 80 in sterile water.

BO-264 Formulation:

Calculate the total amount of BO-264 required based on the number of mice, the dosage

(e.g., 25 mg/kg), and the treatment duration.

On each treatment day, weigh the required amount of BO-264 powder.

Suspend the BO-264 powder in the prepared vehicle to the desired final concentration

(e.g., 2.5 mg/mL for a 10 mL/kg dosing volume).

Ensure the suspension is homogenous by vortexing or sonicating before administration.

Oral Gavage Administration:

Accurately weigh each mouse to determine the precise volume of the BO-264 suspension

to be administered.

Administer the formulation via oral gavage using a proper gauge feeding needle. The

typical administration volume is 100-200 µL for a 20-25g mouse.

Administer the vehicle alone to the control group.

Perform administrations daily or as required by the experimental design (e.g., twice daily).

[9]

Protocol 2: Xenograft Mouse Model for Efficacy Testing (e.g., JIMT-1)

Animal Model: Use female athymic nude mice, 6-8 weeks old. Allow mice to acclimatize for

at least one week before the experiment.
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Cell Preparation:

Culture JIMT-1 human breast cancer cells in appropriate media until they reach 70-80%

confluency.

Harvest the cells and resuspend them in a 1:1 mixture of serum-free medium and Matrigel

at a concentration of 5 x 10⁷ cells/mL.

Tumor Implantation:

Anesthetize the mice.

Inject 100 µL of the cell suspension (5 x 10⁶ cells) into the mammary fat pad of each

mouse.

Monitoring and Treatment:

Monitor tumor growth by measuring tumor dimensions with calipers 2-3 times per week.

Calculate tumor volume using the formula: (Length x Width²)/2.

When tumors reach an average volume of 90-100 mm³, randomize the mice into control

(vehicle) and treatment (BO-264) groups.[3][8]

Begin daily oral administration of BO-264 (e.g., 25 mg/kg) or vehicle as described in

Protocol 1.[3][7]

Monitor body weight and general health of the mice 2-3 times per week as an indicator of

toxicity.

Endpoint and Analysis:

Continue treatment for the predetermined duration (e.g., 3-4 weeks) or until tumors in the

control group reach the maximum allowed size per institutional guidelines.[7]

At the endpoint, euthanize the mice, and excise the tumors for weight measurement and

further analysis (e.g., H&E staining, Western blot).
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Collect major organs (liver, spleen, kidney, lungs, brain) for histological analysis to assess

toxicity.[8]

Protocol 3: Syngeneic Mouse Model for Efficacy Testing (e.g., EMT6)

Animal Model: Use female Balb/c mice (immunocompetent), 6-8 weeks old.

Cell Preparation and Implantation:

Follow the same procedure as in Protocol 2, but use the murine EMT6 breast cancer cell

line.

Inject the EMT6 cell suspension into the mammary fat pad of the syngeneic Balb/c mice.

Monitoring, Treatment, and Analysis:

Follow the same steps for tumor monitoring, randomization, treatment, and endpoint

analysis as described in Protocol 2.

In addition to tumor growth, a Kaplan-Meier survival analysis can be performed to assess

the effect of BO-264 on the lifespan of tumor-bearing mice.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565108?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

